Ethyl 2-[[4-(dimethylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 2-[[4-(dimethylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C23H31N3O5S2/c1-8-31-21(28)17-16-13-22(2,3)25-23(4,5)18(16)32-20(17)24-19(27)14-9-11-15(12-10-14)33(29,30)26(6)7/h9-12,25H,8,13H2,1-7H3,(H,24,27)
• InChI Key: OLBZIEQDPRDPNZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CC(NC2(C)C)(C)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C23H31N3O5S2
• Molecular Weight: 493.6 g/mol
• CAS No.: 449782-70-1

Description

Ethyl 2-[[4-(dimethylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C23H31N3O5S2 and its molecular weight is 493.64. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Tolerability

Ethyl 2-[[4-(dimethylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate, while not directly cited in the studies reviewed, shares structural characteristics with compounds studied for their pharmacokinetic profiles, tolerability, and potential therapeutic applications. For instance, studies on similar compounds, such as beta-carboline derivatives ZK 91,296 and ZK 95,962, have detailed their pharmacokinetics in humans, showing rapid two-phase plasma level declines post-injection and very low oral bioavailability due to first-pass metabolism, highlighting the challenges in developing orally active therapeutics with similar structures (Krause & Dorow, 1993).

Toxicity and Safety Profiles

Safety and toxicity profiles are crucial for compounds with potential pharmaceutical applications. The aromatic amino compound 5-amino-2-(trifluoromethyl)pyridine, which like this compound serves as an intermediate in pharmaceutical synthesis, has shown significant toxicity upon inhalation, including methemoglobinemia and toxic encephalopathy. This underscores the importance of handling precautions and potential risks associated with the use of such compounds in industrial settings (Tao et al., 2022).

Environmental and Occupational Exposure

Understanding the exposure levels and potential health risks of chemical compounds in both environmental and occupational settings is pivotal. Studies investigating exposure to related chemical structures, such as N-ethyl-2-pyrrolidone (NEP) in automobile varnishers, provide insight into the occupational exposure risks and the biomonitoring of specific metabolites as indicators of exposure. Such research highlights the importance of assessing exposure levels and implementing appropriate protective measures for workers handling similar compounds (Koslitz et al., 2014).